Cas no 51116-22-4 (3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one)
51116-22-4 structure
Product Name:3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
CAS No:51116-22-4
MF:C18H16O5
MW:312.316645622253
CID:934759
PubChem ID:5341931
Update Time:2025-04-19
3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
- 2',4'-Dimethoxy-3,4-methylenedioxychalcone
- 3',4'-Dimethoxy-3,4-methylendioxychalcon
- 3',4'-Dimethoxy-3,4-methylenedioxychalcone
- 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)-2-propen-1-one
- BIM-0027650.P001
- 3-(1.3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
- CHEMBL509013
- (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
- (2E)-3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)-2-propen-1-one
- AKOS000591952
- NSC157114
- MLS003106454
- SCHEMBL11959782
- MFCD00098921
- 1058712-23-4
- NSC-157114
- AB00092910-01
- 51116-22-4
- (E)-3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
-
- Inchi: 1S/C18H16O5/c1-20-15-8-5-13(10-17(15)21-2)14(19)6-3-12-4-7-16-18(9-12)23-11-22-16/h3-10H,11H2,1-2H3/b6-3+
- InChI Key: FBXJBLNGPPHWDT-ZZXKWVIFSA-N
- SMILES: O1COC2C=CC(/C=C/C(C3C=CC(=C(C=3)OC)OC)=O)=CC1=2
Computed Properties
- Exact Mass: 312.10000
- Monoisotopic Mass: 312.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99000
- LogP: 3.32860
3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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